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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B1207499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of 11-O-Methylpseurotin A, a fungal metabolite with selective biological activity.[1]

Accurate preparation of stock solutions is critical for reproducible results in research

applications, including cell-based assays and drug discovery.[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 11-O-Methylpseurotin A is

essential for its proper handling and storage.[1]

Property Value Source

Molecular Formula C₂₃H₂₇NO₈ [2][3]

Molecular Weight 445.46 g/mol [1][3]

Appearance White solid [2]

Purity >95.0% by HPLC [2]

Solubility
Soluble in DMSO, ethanol, and

methanol (e.g., 1 mg/mL)
[2][4]

CAS Registry Number 956904-34-0 [2][3]
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Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 11-O-Methylpseurotin A
in dimethyl sulfoxide (DMSO). This concentration is a common starting point for serial dilutions

to obtain working concentrations for various assays.[1]

Materials:

11-O-Methylpseurotin A powder

Anhydrous Dimethyl Sulfoxide (DMSO), high-purity[5]

Sterile microcentrifuge tubes[1]

Analytical balance[1]

Vortex mixer[1]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the Required Mass: To prepare a desired volume of a 10 mM stock solution, use

the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) /

1000[1]

Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 445.46 g/mol /

1000 = 4.45 mg[1]

Weighing: In a sterile environment, such as a laminar flow hood, carefully weigh the

calculated mass of 11-O-Methylpseurotin A powder using an analytical balance. Transfer

the powder to a sterile microcentrifuge tube.[1][5]
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Solvent Addition: Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the compound.[1]

Dissolution: Securely cap the tube and vortex for 1-2 minutes, or until the solid is completely

dissolved.[1] Visually inspect the solution to ensure no particulate matter is present.

Sonication may be used to aid dissolution, but care should be taken to avoid heating the

sample.[5]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in amber or foil-wrapped microcentrifuge tubes to protect from light.[5]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

the date of preparation.[1]

Storage and Stability
Proper storage is crucial to maintain the chemical integrity and biological activity of 11-O-
Methylpseurotin A.

Form
Storage
Temperature

Duration
Important
Considerations

Solid Powder -20°C Up to 2 years
Protect from light and

moisture.[1][5]

Stock Solution in

DMSO
-80°C Up to 6 months

Minimize freeze-thaw

cycles by using

aliquots.[1][5]

Stock Solution in

DMSO
4°C Up to 2 weeks

For short-term use

only.[1]

Preparation of Working Solutions
For cell-based assays, it is critical to minimize the final DMSO concentration to avoid solvent-

induced artifacts (ideally ≤ 0.1%).[5] Working solutions should be prepared fresh for each

experiment.[5]
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Example: Preparing a 10 µM Working Solution from a 10 mM Stock:

Intermediate Dilution: First, dilute the 10 mM stock solution 1:100 in sterile cell culture

medium to obtain a 100 µM intermediate solution.[1]

Final Dilution: Further dilute the 100 µM intermediate solution 1:10 in sterile cell culture

medium to achieve the final 10 µM working concentration.[1]

Troubleshooting Common Issues

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Preparing_High_Purity_Stock_Solutions_of_11_O_methylpseurotin_A_for_Research_Applications.pdf
https://www.benchchem.com/pdf/Preparing_High_Purity_Stock_Solutions_of_11_O_methylpseurotin_A_for_Research_Applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Solution

Loss of compound activity in

aqueous buffers
Hydrolysis of the γ-lactam ring

Maintain the pH of aqueous

solutions within a neutral range

(pH 6.5-7.5). Prepare fresh

solutions before use and avoid

long-term storage in aqueous

media.[5]

Compound degradation upon

exposure to air
Oxidation

Handle the compound and its

solutions under an inert

atmosphere (e.g., nitrogen or

argon) when possible. Use

degassed solvents and media.

[5]

Precipitation of the compound

in aqueous solutions
Low aqueous solubility

Prepare high-concentration

stock solutions in an

appropriate organic solvent

like DMSO. For aqueous

working solutions, perform

serial dilutions and ensure the

final solvent concentration is

compatible with the assay.[5]

Inconsistent results in cell-

based assays

Solvent-mediated degradation

or interaction

Use high-purity, anhydrous

DMSO for stock solutions.

Minimize the final DMSO

concentration in cell culture

media (ideally ≤ 0.1%).

Prepare working solutions

fresh from a frozen stock for

each experiment.[5]

Experimental Workflow Diagram
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Stock Solution Preparation

Working Solution Preparation (Example)

Calculate Mass of
11-O-Methylpseurotin A

Weigh Compound

Mass = Conc x Vol x MW / 1000

Dissolve in Anhydrous DMSO

Vortex until Dissolved

Aliquot into Light-Protected Tubes

Store at -80°C

Thaw One Aliquot of
10 mM Stock

Prepare 100 µM
Intermediate Solution

1:100 dilution in media

Prepare 10 µM
Final Working Solution

1:10 dilution in media

Use Immediately in Assay

Click to download full resolution via product page

Caption: Workflow for preparing 11-O-Methylpseurotin A stock and working solutions.
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Potential Signaling Pathway Interaction
While the precise signaling pathways affected by 11-O-Methylpseurotin A are a subject of

ongoing research, it is known to inhibit strains with a deletion of the HOF1 gene, suggesting an

interaction with the Hof1 pathway, which is a key regulator of cytokinesis.[5]

Hypothetical Signaling Pathway Inhibition

11-O-Methylpseurotin A

Hof1 Protein

Inhibits

Cytokinesis

Regulates

Cell Division

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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